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Compound of Interest

Compound Name: Ac-pSarl16-OH

Cat. No.: B12379219

Ac-pSarl6-OH is a synthetic oligomer, specifically an acetylated polysarcosine with 16
repeating units of sarcosine and a hydroxyl group at the C-terminus. Polysarcosine is a
biocompatible and non-immunogenic polymer, making it a subject of interest in drug delivery
and bioconjugation as an alternative to polyethylene glycol (PEG).

Structural and Molecular Data

The chemical properties of Ac-pSar16-OH can be determined by its constituent components:
an N-terminal acetyl group, 16 sarcosine monomer units, and a C-terminal hydroxyl group.
While direct experimental data for the 16-mer is not readily available, its molecular formula and
weight can be accurately calculated based on the known properties of smaller polysarcosine
chains, such as Ac-pSarl10-OH and Ac-pSar12-OH[1][2].

The sarcosine repeating unit has a molecular formula of CsHsNO. The N-terminal acetyl group
(Ac) has a formula of C2H30, and the C-terminal hydroxyl group (OH) has a formula of OH.

Component Molecular Formula
N-terminal Acetyl Group C2Hs0

Sarcosine Monomer (x16) (C3sHsNO)16
C-terminal Hydroxyl Group OH

Total (Ac-pSarl6-OH) CsoHsaN1601s
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Property Value
Molecular Weight 1197.3 g/mol
CAS Number Not Available

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Ac-pSar16-OH are not
publicly available in the referenced search results. The synthesis of polysarcosine oligomers
typically involves the ring-opening polymerization of sarcosine N-carboxyanhydride.

Visualizations

The logical relationship between the constituent parts of the Ac-pSarl6-OH molecule is

illustrated in the diagram below.
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Caption: Logical structure of Ac-pSarl6-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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